N-Allyl-2-((2-cyanophenyl)sulfinyl)benzenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Enantioselective Synthesis and Functional Group Transformations
The synthesis and functional transformation of compounds containing allyl sulfides and sulfinyl groups have been extensively studied due to their significance in producing enantioselective compounds. For example, allyl aryl sulfides undergo imidation and subsequent [2,3]-sigmatropic rearrangement, leading to the formation of N-Boc-protected N-allyl sulfenamides. This process demonstrates the potential for creating complex molecular architectures with specific chiral centers, which could be extrapolated to the manipulation of compounds like N-Allyl-2-((2-cyanophenyl)sulfinyl)benzenecarboxamide for the synthesis of bioactive molecules or materials with unique optical properties (Bach & Korber, 2000).
Asymmetric Allylation and Complex Molecule Construction
Asymmetric allylation of o-iodoarylsulfinylimines, leading to high diastereoselectivities and the formation of complex amines and amino steroid analogues, showcases the utility of allyl and sulfinyl groups in constructing molecules with significant stereochemical complexity. This technique could be applied to derivatives of this compound for the synthesis of novel compounds with potential pharmacological activities (S. Fustero et al., 2014).
Catalytic Reactions and Kinetic Resolutions
Palladium-catalyzed enantioselective 1,3-rearrangement of racemic allylic sulfinates into allylic sulfones is another area of research with direct implications for the functionalization of compounds similar to this compound. This method offers a route to highly enantioselective sulfones, which are valuable in pharmaceutical synthesis and materials science (Thomas Jagusch et al., 2004).
Properties
IUPAC Name |
2-(2-cyanophenyl)sulfinyl-N-prop-2-enylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O2S/c1-2-11-19-17(20)14-8-4-6-10-16(14)22(21)15-9-5-3-7-13(15)12-18/h2-10H,1,11H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTPBNJAAAOXVDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=CC=CC=C1S(=O)C2=CC=CC=C2C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.